
Application Notes and Protocols: Potentiostatic
Polarization Techniques for Studying

Diethanolamine Inhibition Effects

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Diethanolamine

Cat. No.: B148175 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Corrosion poses a significant challenge across various industries, including infrastructure,

transportation, and oil and gas.[1] The use of corrosion inhibitors is a primary strategy to

mitigate the degradation of metallic materials. Diethanolamine (DEA), an organic compound,

has demonstrated notable efficacy as a corrosion inhibitor, particularly for mild steel in acidic

environments.[2][3] This document provides detailed application notes and experimental

protocols for utilizing potentiostatic polarization techniques to evaluate the corrosion inhibition

properties of Diethanolamine.

Potentiodynamic polarization is an electrochemical method used to determine the corrosion

rate of a material. By varying the potential of a metal sample in a corrosive environment and

measuring the resulting current, a polarization curve is generated. This curve provides valuable

information about the corrosion process, including the corrosion potential (Ecorr) and corrosion

current density (icorr). From these parameters, the inhibition efficiency of a substance like DEA

can be accurately calculated. DEA functions as a mixed-type inhibitor, meaning it reduces both

the anodic and cathodic reactions of the corrosion process.[2][3] Its inhibitory action is

attributed to its ability to buffer the pH of the solution and, more importantly, to adsorb onto the

metal surface, forming a protective layer that impedes the corrosive process.[2][3]
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Data Presentation
The following tables summarize the quantitative data on the corrosion inhibition performance of

Diethanolamine (DEA) on mild steel in a 0.5 M sulfuric acid (H₂SO₄) solution at 303 K. The

data is derived from potentiostatic polarization studies.

Table 1: Corrosion Parameters for Mild Steel in 0.5 M H₂SO₄ with and without Diethanolamine
(DEA)

Inhibitor
Concentration (M)

Corrosion Potential
(Ecorr) (mV vs.
SCE)

Corrosion Current
Density (icorr)
(µA/cm²)

Inhibition
Efficiency (%IE)

Blank (0) -480 1150 -

1 x 10⁻⁷ -478 512 55.3

1 x 10⁻⁶ -475 398 65.4

1 x 10⁻⁵ -472 263 77.1

1 x 10⁻⁴ -470 182 84.2

1 x 10⁻³ -465 130 88.7

Data sourced from Singh et al.[2]

Table 2: Anodic and Cathodic Tafel Slopes for Mild Steel in 0.5 M H₂SO₄ with and without

Diethanolamine (DEA)
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Inhibitor Concentration (M)
Anodic Tafel Slope (βa)
(mV/dec)

Cathodic Tafel Slope (βc)
(mV/dec)

Blank (0) 75 125

1 x 10⁻⁷ 80 130

1 x 10⁻⁶ 82 135

1 x 10⁻⁵ 85 140

1 x 10⁻⁴ 88 145

1 x 10⁻³ 92 150

Data sourced from Singh et al.[2]

Experimental Protocols
This section outlines the detailed methodology for conducting potentiostatic polarization studies

to evaluate the inhibition effect of Diethanolamine on mild steel corrosion in an acidic medium.

Materials and Equipment
Working Electrode: Mild steel specimen with a known surface area (e.g., 1 cm²). The

composition of the mild steel should be characterized (e.g., C=0.15%, Mn=1.02%,

Si=0.025%, P=0.025%, and the remainder Fe).[2]

Reference Electrode: Saturated Calomel Electrode (SCE).

Counter Electrode: Platinum wire or graphite rod.

Corrosive Medium: 0.5 M Sulfuric Acid (H₂SO₄) solution, prepared from analytical grade

H₂SO₄ and distilled water.

Inhibitor: Diethanolamine (DEA) of analytical grade.

Electrochemical Workstation: Potentiostat/Galvanostat capable of performing

potentiodynamic polarization scans.
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Electrochemical Cell: A three-electrode cell assembly.

Polishing Materials: Emery papers of various grades (e.g., 150, 320, 400, 600 grit).

Degreasing Solvent: Acetone.

Mounting Resin: Epoxy resin or similar insulating material.

Preparation of Working Electrode
Cut the mild steel into specimens of the desired size (e.g., 1 cm x 1 cm).

Solder an insulated copper wire to one side of the specimen for electrical connection.

Mechanically polish the surface of the mild steel specimen using successively finer grades of

emery paper to achieve a smooth and uniform surface.

Degrease the polished specimen by washing with acetone and then rinse with distilled water.

Dry the specimen thoroughly.

Mount the specimen in epoxy resin, leaving a defined surface area (e.g., 1 cm²) exposed to

the corrosive environment. Ensure the edges and the back of the specimen are completely

sealed.

Preparation of Test Solutions
Blank Solution: Prepare a 0.5 M H₂SO₄ solution by carefully adding the required volume of

concentrated H₂SO₄ to distilled water.

Inhibitor Solutions: Prepare a series of test solutions by adding different concentrations of

Diethanolamine (e.g., 10⁻⁷ M to 10⁻³ M) to the 0.5 M H₂SO₄ solution.

Potentiodynamic Polarization Measurement
Assemble the three-electrode cell with the prepared mild steel working electrode, the

saturated calomel reference electrode, and the platinum counter electrode.

Fill the cell with the test solution (either the blank or one of the inhibitor solutions).
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Immerse the electrodes in the solution and allow the system to stabilize for a sufficient time

(e.g., 30 minutes) to reach a steady open-circuit potential (OCP).

Perform the potentiodynamic polarization scan by sweeping the potential from a cathodic

potential to an anodic potential relative to the OCP (e.g., from -250 mV to +250 mV vs. OCP)

at a slow scan rate (e.g., 1 mV/s).

Record the resulting current density as a function of the applied potential.

Data Analysis
Plot the potentiodynamic polarization curve as the logarithm of the current density (log i)

versus the electrode potential (E). This is known as a Tafel plot.

Identify the linear regions of the anodic and cathodic branches of the Tafel plot.

Extrapolate the linear Tafel segments to the corrosion potential (Ecorr). The intersection point

of the extrapolated lines gives the corrosion current density (icorr).

Calculate the inhibition efficiency (%IE) using the following equation:

%IE = [(icorr(blank) - icorr(inhibitor)) / icorr(blank)] x 100

where:

icorr(blank) is the corrosion current density in the absence of the inhibitor.

icorr(inhibitor) is the corrosion current density in the presence of the inhibitor.
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Caption: Experimental workflow for potentiostatic polarization.
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Caption: DEA corrosion inhibition mechanism.
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Caption: Data analysis logic for polarization curves.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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